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Established TNF-Alpha Inhibitors

The table below lists the five main TNF-alpha inhibitors approved for clinical use, which are often the

subjects of comparative studies. [1] [2] [3]

Inhibitor Name Type / Structure Primary Approved Indications

Infliximab Chimeric monoclonal

antibody

Rheumatoid Arthritis, Crohn's Disease, Ulcerative

Colitis, Ankylosing Spondylitis, Psoriatic Arthritis,
Plaque Psoriasis

Adalimumab Fully human monoclonal
antibody

Rheumatoid Arthritis, Juvenile Idiopathic Arthritis,
Crohn's Disease, Ulcerative Colitis, Ankylosing

Spondylitis, Psoriatic Arthritis, Plaque Psoriasis

Etanercept Fusion protein (soluble TNF

receptor)

Rheumatoid Arthritis, Juvenile Idiopathic Arthritis,

Ankylosing Spondylitis, Psoriatic Arthritis, Plaque
Psoriasis

Golimumab Fully human monoclonal
antibody

Rheumatoid Arthritis, Ankylosing Spondylitis,
Ulcerative Colitis, Psoriatic Arthritis
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Inhibitor Name Type / Structure Primary Approved Indications

Certolizumab
pegol

PEGylated Fab' fragment of
a humanized monoclonal

antibody

Rheumatoid Arthritis, Crohn's Disease, Ankylosing
Spondylitis, Psoriatic Arthritis, Plaque Psoriasis

Experimental Insights into TNF-Alpha Inhibition

While direct data on Skepinone-L is unavailable, the following points from studies on other inhibitors

illustrate common evaluation methods:

Muscle Injury and Regeneration Models: A study on Infliximab used a standardized open muscle
injury model in rats. The treatment group received a single intraperitoneal injection of Infliximab (10

mg/kg) immediately after injury. Key read-outs included measurement of muscle force (twitch and
tetanic contraction), muscle weight-to-body weight ratio, and histological analysis of myofiber

diameter and muscle tissue fraction. Results showed that TNF-α blockade led to a significant
increase in muscle force and improved restoration of muscle structure. [4]

Clinical Performance and Comparison: A 2024 head-to-head study compared the effectiveness of
different TNF inhibitors in bio-naïve rheumatoid arthritis patients. Using an advanced statistical

method to emulate a clinical trial, it suggested potential differences in efficacy, such as the possible
superiority of Infliximab over Certolizumab pegol and Etanercept. The study highlights that factors like

dosing regimens and administration frequency can influence outcomes. [5]
Functional Performance in Patients: A clinical study on patients with Ankylosing Spondylitis

evaluated muscle performance before and after three months of anti-TNF-α treatment (Infliximab,
Adalimumab, or Etanercept). Muscle strength and endurance were measured objectively using an

isokinetic dynamometer, which showed significant improvement in peak torque and total work after
treatment. [6]

TNF-Alpha Signaling Pathway

The diagram below outlines the core TNF-alpha signaling pathway, which is the target of these inhibitors. [1]

Suggestions for Further Research

To find the information you need on Skepinone-L, I suggest the following steps:
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Refine Your Search: Use specialized scientific databases like PubMed, Google Scholar, and
Scopus. Search terms like "Skepinone-L TNF-alpha mechanism of action," "Skepinone-L p38
MAPK inhibitor," or "Skepinone-L preclinical data" may yield relevant results.

Investigate the Mechanism: Skepinone-L is known in scientific literature as a potent and selective
p38α MAPK inhibitor. Its potential effect on TNF-alpha is likely indirect, as p38 MAPK is a key

signaling molecule in the TNF-alpha pathway [1]. Exploring this link could provide the comparison
data you need.

Check Patent Databases: Sources like the USPTO or Google Patents might contain detailed
experimental data from the compound's developers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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